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Compound of Interest

Compound Name: Pyridine-3-sulfonyl chloride

Cat. No.: B100533

An In-depth Technical Guide on the Physicochemical Properties of Pyridine-3-sulfonyl
Chloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of key reagents is paramount for procedural safety, reaction
optimization, and achieving reproducible results. Pyridine-3-sulfonyl chloride (CAS No:
16133-25-8) is a pivotal intermediate in the synthesis of a variety of pharmaceutical
compounds, most notably as a building block for drugs like Vonoprazan.[1][2] This guide
provides a detailed overview of its density and refractive index, supported by experimental
methodologies and relevant chemical context.

Physicochemical Data

Pyridine-3-sulfonyl chloride is a colorless to light yellow liquid at room temperature.[1][3] It is
sensitive to moisture and can hydrolyze to form pyridine-3-sulfonic acid and hydrochloric acid.

[3][4] Due to its reactivity, particularly with nucleophiles such as water, alcohols, and amines, it
must be handled under inert and anhydrous conditions.[1][4]

The core physical properties of pyridine-3-sulfonyl chloride are summarized in the table
below for quick reference and comparison.
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Property Value Conditions
Density 1.460 g/mL at 25 °C
1.489 g/cm3 (Not specified)[5]

>1.4-<1.6g/cm3 (Range)[6]

Refractive Index (n/D) 1.556 at 20 °CJ[3]
Molecular Weight 177.61 g/mol [71[8]

Boiling Point =284 °C [6]

Melting Point 10.2+0.3°C [6]

Flash Point 125.7 +19.8 °C [6]

Experimental Protocols

Accurate determination of physical constants like density and refractive index is crucial for
confirming the identity and purity of a substance. Standard laboratory procedures for these
measurements are detailed below.

Measurement of Density

The density of a liquid chemical like pyridine-3-sulfonyl chloride is typically determined using
a pycnometer or a digital density meter. Given the compound's reactivity with atmospheric
moisture, all measurements should be conducted under an inert atmosphere (e.g., nitrogen or
argon).

Protocol using a Pycnometer:

e Preparation: Thoroughly clean and dry a pycnometer of a known volume. Record its empty
mass (ma).

« Inerting: Flush the pycnometer with a dry, inert gas.

o Sample Filling: Carefully fill the pycnometer with pyridine-3-sulfonyl chloride inside a
glovebox or under a stream of inert gas to avoid exposure to moisture. Ensure there are no
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air bubbles.

o Equilibration & Massing: Place the filled pycnometer in a thermostatically controlled water
bath to bring it to the desired temperature (e.g., 25 °C). Once equilibrated, carefully wipe the
outside dry and record its mass (mz).

o Calibration: Repeat the procedure using deionized water, for which the density at the given
temperature is known, to precisely calibrate the pycnometer's volume.

o Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V, where V is the
volume of the pycnometer.

Measurement of Refractive Index

The refractive index is a fundamental physical property that is highly sensitive to the purity of a
substance. It is measured using a refractometer.[9]

Protocol using an Abbe Refractometer:

o Cleaning: Clean the surfaces of the upper and lower prisms of the refractometer with a soft
tissue moistened with a volatile solvent like ethanol or isopropanol and allow them to dry
completely.[10]

o Calibration: Calibrate the instrument using a standard with a known refractive index, such as
distilled water (n2°/D = 1.3330).

o Sample Application: Place a few drops of pyridine-3-sulfonyl chloride onto the surface of
the lower prism.[10] Due to its moisture sensitivity, this should be done quickly.

o Measurement: Close the prisms, turn on the light source, and look through the eyepiece.
Adjust the controls to bring the dividing line between the light and dark fields into sharp focus
and center it on the crosshairs.[10]

e Reading: Read the refractive index value from the instrument's scale. The measurement is
typically performed at 20°C using the sodium D-line (589 nm).

Chemical Reactivity and Synthesis Applications
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Pyridine-3-sulfonyl chloride is a versatile reagent in organic synthesis, primarily used to
introduce the pyridine-3-sulfonyl moiety into molecules. Its reaction with primary or secondary
amines is a common method for synthesizing sulfonamides, a functional group present in many

pharmaceutically active compounds.
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Caption: Synthesis of a sulfonamide from pyridine-3-sulfonyl chloride.

Experimental and Analytical Workflow

The characterization of a chemical intermediate like pyridine-3-sulfonyl chloride involves a
logical sequence of steps to confirm its identity, purity, and physical properties before its use in

further synthetic applications.
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Caption: General workflow for the characterization of pyridine-3-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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